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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166 Get Quote

An In-depth Technical Guide to the Solubility of Ethylene Glycol Diacetate in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of ethylene glycol
diacetate (EGDA) in a variety of organic solvents. The information is intended for researchers,

scientists, and professionals in drug development and other fields where EGDA is used as a

solvent, plasticizer, or intermediate. This document compiles available quantitative and

qualitative solubility data, details experimental protocols for solubility determination, and

presents a visual representation of the factors influencing solubility.

Introduction to Ethylene Glycol Diacetate
Ethylene glycol diacetate (CAS No. 111-55-7), also known as ethylene diacetate or glycol

diacetate, is a colorless liquid with a mild, fruity odor.[1][2] It is the diester of ethylene glycol

and acetic acid. Due to its excellent solvency power, low volatility, and biodegradability, EGDA

is widely used in coatings, inks, adhesives, and cleaning formulations.[2][3] A thorough

understanding of its solubility in various organic solvents is crucial for its effective application in

diverse chemical formulations.

Solubility Data
The solubility of a substance is dependent on the chemical nature of both the solute (EGDA)

and the solvent, as well as on temperature and pressure. Ethylene glycol diacetate, being an

ester with two acetate groups, exhibits a degree of polarity that influences its solubility

characteristics.[1]
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Quantitative Solubility Data
Quantitative data on the solubility of ethylene glycol diacetate in organic solvents is not

extensively available in publicly accessible literature. However, its solubility in water has been

reported. The following table summarizes the available quantitative solubility data.

Solvent Temperature (°C) Solubility Reference

Water 20 160 g/L [4][5]

Water 20 16.4 wt% [4]

Qualitative Solubility Information
While specific quantitative data is limited, several sources describe the miscibility or solubility of

ethylene glycol diacetate in a range of organic solvents. "Miscible" implies that the two

substances are soluble in each other in all proportions.

Alcohols: Ethylene glycol diacetate is reported to be miscible with alcohols.[1][6]

Ethers: It is described as being miscible with ether.[7]

Ketones: EGDA is soluble in acetone.[7][8]

Aromatic Hydrocarbons: It is miscible with benzene.[3][5]

Oils: Ethylene glycol diacetate is miscible with oils.[6]

Propylene Glycol: It is reported to be poorly soluble in propylene glycol.[6]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of ethylene
glycol diacetate in an organic solvent. This method is based on the principle of preparing a

saturated solution at a specific temperature and then determining the concentration of the

solute.

Materials and Equipment
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Ethylene glycol diacetate (high purity)

Organic solvent of interest (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Temperature-controlled water bath or incubator

Vials or flasks with secure caps

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent and solute)

Volumetric flasks and pipettes

Gas chromatograph (GC) or other suitable analytical instrument for concentration

measurement

Procedure
Preparation of Supersaturated Solutions:

Add an excess amount of ethylene glycol diacetate to a known volume or mass of the

organic solvent in a sealed vial. The excess solute is necessary to ensure that a saturated

solution is formed.

Place the vial in a temperature-controlled bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure that equilibrium is reached.

Equilibration and Sampling:

After the stirring period, turn off the stirrer and allow the undissolved solute to settle for

several hours while maintaining the constant temperature.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe

to avoid precipitation of the solute.
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Immediately filter the sample through a syringe filter into a pre-weighed volumetric flask.

This step is crucial to remove any undissolved microparticles.

Concentration Analysis:

Determine the mass of the collected filtrate.

Dilute the filtrate with a known volume of the same organic solvent to a concentration that

falls within the calibration range of the analytical instrument.

Analyze the concentration of ethylene glycol diacetate in the diluted sample using a

calibrated Gas Chromatograph (GC) or another appropriate analytical method.

Calculation of Solubility:

From the measured concentration and the dilution factor, calculate the concentration of

ethylene glycol diacetate in the original saturated solution.

Express the solubility in desired units, such as grams per 100 mL of solvent (g/100mL) or

weight percentage (wt%).

Factors Influencing Solubility
The solubility of ethylene glycol diacetate is governed by several intermolecular forces and

molecular properties. A diagram illustrating these relationships is provided below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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